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Applying for Beamtime on BM30: A Researcher's
Guide
This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals seeking to apply for beamtime on the BM30 (FAME)

beamline at the European Synchrotron Radiation Facility (ESRF) through the user portal.

Introduction to BM30 (FAME)
The French Absorption spectroscopy beamline in Material and Environmental sciences

(FAME), designated as BM30, is a Collaborating Research Group (CRG) beamline at the

ESRF.[1][2] It is primarily dedicated to X-ray Absorption Spectroscopy (XAS) and excels in

studies of highly diluted samples, making it particularly suitable for research in geochemistry,

environmental sciences, materials science, biophysics, and chemistry.[1][3]

The beamline offers a range of techniques, including:

X-ray Absorption Near Edge Structure (XANES)[3]

Extended X-ray Absorption Fine Structure (EXAFS)[3]

X-ray Fluorescence (XRF)[3]

BM30 is scheduled to reopen to users in September 2025 after a significant upgrade.[1]
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The Beamtime Application Process
Applying for beamtime at the ESRF, including for the BM30 beamline, is managed

electronically through the ESRF User Portal.[4] The process involves several key steps from

account creation to the final proposal submission.

Access Routes for BM30
As a CRG beamline, BM30 has two distinct access routes for obtaining beamtime.[2][5]

ESRF Public User Program: One-third of the available beamtime is allocated to the general

scientific community through the standard ESRF proposal review process.[2][5]

French CRG Access: Two-thirds of the beamtime is available to researchers from French

institutions.[2] Applications for this route are submitted via the SOLEIL synchrotron's user

portal.[2][6]

This guide focuses on the ESRF Public User Program application process.

Application Workflow
The application process follows a structured workflow, from initial registration to the final

decision.
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Phase 1: Preparation

Phase 2: Proposal Submission

Phase 3: Review and Allocation

Create User Portal Account

Gather Project Information & Co-Investigator Details

Select BM30 as Target Beamline

Start New Proposal in User Portal

Complete Proposal, Sample, and Project Description Forms

Submit Proposal

User Office Validation

Technical Feasibility Check by Beamline Staff

Scientific Review by Proposal Review Panel

Beamtime Allocation Decision

Communication of Decision to Principal Investigator

Click to download full resolution via product page

Caption: ESRF Beamtime Application Workflow for BM30.
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Step-by-Step Application Guide
Create an ESRF User Portal Account: All applicants, including the Principal Investigator (PI)

and all Co-Investigators, must register and create an account on the ESRF User Portal.[4]

Prepare Your Proposal: Before starting the online submission, gather all necessary

information. This includes a clear scientific case, details of the samples to be investigated,

and the desired experimental conditions.

Initiate a New Proposal: Log in to the User Portal and start a new proposal, selecting the

"Standard ESRF Proposal" type for general access to BM30.[2][4]

Complete the Proposal Form: The online application consists of several sections:

General Information: Provide a title and abstract for your project.[4] Note that these will be

made public if beamtime is awarded.[4]

Investigators: List all co-investigators.[4]

Beamline Selection: Choose BM30 and specify the required experimental setup.[4]

Project Description: Upload a detailed scientific case (maximum 2 pages) using the

provided template.[7][8] This should articulate the scientific background, objectives, and

methodology of the proposed experiment.

Sample Information: For each sample, complete a "sample sheet" detailing its

composition, safety aspects, and any necessary handling procedures.[4][7]

Submission Deadlines: Be aware of the biannual submission deadlines, which are typically

March 1st and September 10th.[9] It is advisable to submit well in advance of the deadline to

avoid any technical issues.[9]

Quantitative Data for BM30
The following tables summarize the key technical specifications of the BM30 beamline.

Table 1: Beamline Characteristics
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Parameter Value

Energy Range 4.8 - 40.0 keV[3]

Beam Size (H x V) 200.0 x 100.0 µm²[3]

Techniques XAS, EXAFS, XANES, XRF[3]

Disciplines

Environmental Sciences, Earth and Planetary

Sciences, Chemistry, Life Sciences, Physics,

Materials and Engineering, Cultural Heritage[3]

Table 2: Available Sample Environments
Environment Specifications

High-Pressure/High-Temperature Vessel 0-1500 bars; 20-1200°C[3]

Operando Catalysis Reactor Remote gas control system[3]

Liquid Helium Cryostat 5-300K[3]

Table 3: Detector Systems
Detector Type Application

16-element Ge solid state detector (Mirion) Fluorescence measurement[3]

Silicon drift detectors (Vortex) Fluorescence measurement[3]

Si diodes (Hamamatsu)
Monitoring and transmitted intensity

measurements[3]

Experimental Protocols
Detailed and well-justified experimental protocols are a crucial part of a successful beamtime

application. Below are generalized protocols for common experiments performed on BM30.

Protocol 1: Sample Preparation for XAS Measurements
Proper sample preparation is critical for high-quality XAS data.[10] The ideal sample should be

homogeneous and of an appropriate thickness to ensure optimal absorption.
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For Solid Samples (Powders):

Grinding: Finely grind the sample to ensure homogeneity and prevent inconsistencies in the

X-ray beam path.[10]

Pellet Pressing:

Calculate the optimal sample mass needed for the desired absorption edge using software

like XAFSmass.[11][12]

Mix the powdered sample with an inert binder such as boron nitride or cellulose to achieve

a uniform pellet.[12]

Press the mixture into a pellet of a standardized diameter (e.g., 8mm or 13mm).[12]

Mounting: Mount the pellet onto the appropriate sample holder. For air-sensitive samples, an

anaerobic chamber is available for sample preparation.[10]

For Liquid Samples:

Cell Selection: Choose a liquid cell with an appropriate path length for the concentration of

the element of interest.

Degassing: If necessary, degas the liquid to prevent bubble formation in the X-ray beam.

Freezing: For many liquid samples, freezing them in a cryostat is recommended to minimize

radiation damage and bubble formation.[11] A glassing agent may be required to ensure a

non-crystalline, amorphous solid.[11]

Protocol 2: XAS Data Collection Strategy
A well-defined data collection strategy should be outlined in the proposal.
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Phase 1: Pre-Collection Setup

Phase 2: Data Acquisition

Phase 3: Post-Collection

Mount Sample in Beamline

Calibrate Monochromator using a Reference Foil

Configure Detectors (Fluorescence/Transmission)

Define Pre-edge, Edge, and Post-edge Scan Regions

Acquire Multiple Scans to Improve Signal-to-Noise

Perform Real-time Data Quality Assessment

Repeat if needed

Average Multiple Scans

Normalize the Averaged Spectrum

Proceed with XANES/EXAFS Analysis

Click to download full resolution via product page

Caption: Generalized XAS Data Collection Workflow.
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Energy Calibration: Calibrate the monochromator using a standard metal foil corresponding

to the absorption edge of interest.

Scan Parameters: Define the energy ranges for the pre-edge, XANES, and EXAFS regions.

Specify the step size and integration time for each region.

Data Acquisition Mode: Select the appropriate detection mode. For dilute samples,

fluorescence mode is typically used, while transmission mode is suitable for more

concentrated samples.[1]

Multiple Scans: Plan to collect multiple scans for each sample to allow for data averaging,

which improves the signal-to-noise ratio.

In-situ/Operando Experiments: If applicable, describe the protocol for the in-situ or operando

conditions, including changes in temperature, pressure, or gas environment.[1][3]

Post-Experiment Obligations
Following a successful beamtime experiment, users are required to:

Submit an Experiment Report: A report detailing the experiment and its outcomes must be

submitted within three months of the experiment's end date.[7][13]

Acknowledge ESRF and BM30: Any publications resulting from the data collected must

acknowledge the ESRF and the BM30 beamline.[7]

Register Publications: Users should register their publications in the ESRF publications

database via the User Portal.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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